Cas no 1804809-94-6 (6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, including nitro, hydroxy, trifluoromethoxy, and trifluoromethyl functional groups. This compound exhibits high electron-withdrawing properties due to the presence of multiple fluorine-containing substituents, making it valuable in agrochemical and pharmaceutical research. Its structural features contribute to enhanced stability and reactivity, particularly in heterocyclic synthesis and as a potential intermediate for bioactive molecules. The trifluoromethoxy and trifluoromethyl groups further improve lipophilicity, which can influence binding affinity in target applications. Suitable for specialized organic synthesis, this compound offers versatility in the development of advanced chemical entities.
6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine structure
1804809-94-6 structure
Product Name:6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
CAS No:1804809-94-6
MF:C7H2F6N2O4
MW:292.092202663422
CID:4831416
Update Time:2025-06-10

6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C7H2F6N2O4/c8-6(9,10)2-1-3(16)14-5(15(17)18)4(2)19-7(11,12)13/h1H,(H,14,16)
    • InChI Key: JNYARTODCVUALT-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(NC(=C1OC(F)(F)F)[N+](=O)[O-])=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 483
  • XLogP3: 1.6
  • Topological Polar Surface Area: 84.2

6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029096440-1g
6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
1804809-94-6 97%
1g
$1,445.30 2022-04-01

Additional information on 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Research Briefing on 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1804809-94-6)

The compound 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1804809-94-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug discovery.

Recent studies have highlighted the role of 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethyl and trifluoromethoxy groups contribute to enhanced metabolic stability and lipophilicity, making it a promising candidate for the development of bioactive molecules. Researchers have successfully employed this compound in the design of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a scaffold to develop potent inhibitors of protein kinases. The study demonstrated that derivatives of 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine exhibited nanomolar affinity for specific kinase targets, with notable selectivity profiles. These findings underscore its potential in the development of targeted therapies for cancer and autoimmune diseases.

Further investigations into the compound's mechanism of action revealed its ability to modulate reactive oxygen species (ROS) production in cellular models. This property has been linked to its efficacy in preclinical models of neurodegenerative diseases, suggesting a broader therapeutic applicability beyond oncology. Ongoing research aims to optimize its pharmacokinetic properties and reduce potential off-target effects.

The synthesis of 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has also seen advancements, with recent protocols emphasizing greener chemistry approaches. A 2024 publication in Organic Process Research & Development detailed a scalable, solvent-free method for its production, significantly improving yield and reducing environmental impact. These developments are critical for facilitating its transition from laboratory-scale research to industrial applications.

In conclusion, 6-Hydroxy-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a versatile and pharmacologically relevant compound with multiple avenues for therapeutic development. Its unique chemical properties and demonstrated biological activities position it as a valuable asset in the medicinal chemist's toolkit. Future research should focus on expanding its applications and addressing any remaining challenges in its clinical translation.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.